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Compound of Interest

Compound Name: Levinoid C

Cat. No.: B12364098 Get Quote

An in-depth technical guide on the spectroscopic analysis of a compound identified as

"Levinoid C" cannot be provided at this time due to the absence of publicly available scientific

data for a molecule with this designation.

Extensive searches of chemical and scientific databases have yielded no specific nuclear

magnetic resonance (NMR) or mass spectrometry (MS) data for a compound named Levinoid
C. This suggests that "Levinoid C" may be a novel or very recently isolated natural product

that has not yet been characterized in the scientific literature, the name may be misspelled, or it

could be a proprietary designation not in the public domain.

For the benefit of researchers, scientists, and drug development professionals interested in the

spectroscopic analysis of novel compounds, a general workflow for such an analysis is

presented below. This workflow outlines the typical experimental procedures and data

interpretation steps involved in elucidating the structure of a new chemical entity.

General Experimental Workflow for Spectroscopic
Analysis of a Novel Compound
The structural elucidation of a new compound, hypothetically "Levinoid C," would typically

follow a systematic series of analytical experiments. The general workflow is depicted below.
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Caption: A generalized workflow for the isolation and spectroscopic analysis of a novel natural

product.

Hypothetical Data Tables
While specific data for Levinoid C is unavailable, the following tables illustrate how NMR and

MS data for a novel compound would typically be presented.

Table 1: Hypothetical ¹H and ¹³C NMR Data for a Novel Compound
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Position δC (ppm) δH (ppm, mult., J in Hz)

1 165.2 -

2 102.8 6.21 (d, 2.1)

3 182.5 -

4 99.4 6.45 (d, 2.1)

5 162.3 -

6 94.5 6.80 (s)

1' 123.0 -

2' 128.9 7.35 (d, 8.5)

3' 116.2 6.90 (d, 8.5)

4' 161.7 -

5' 116.2 6.90 (d, 8.5)

6' 128.9 7.35 (d, 8.5)

Table 2: Hypothetical High-Resolution Mass Spectrometry (HRMS) Data

Ion Calculated m/z Measured m/z Formula

[M+H]⁺ 271.0601 271.0605 C₁₅H₁₁O₅

[M+Na]⁺ 293.0420 293.0423 C₁₅H₁₀NaO₅

Experimental Protocols
Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below

are generalized methodologies for NMR and MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 1-5 mg of the purified compound is dissolved in 0.5 mL

of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or MeOD) in a 5 mm NMR tube.
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Instrumentation: NMR spectra are typically recorded on a high-field spectrometer, such as a

Bruker Avance III HD 600 MHz instrument equipped with a cryoprobe.

Data Acquisition:

¹H NMR: Spectra are acquired with a spectral width of 12-16 ppm, a relaxation delay of 1-

2 seconds, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

¹³C NMR: Spectra are recorded with a spectral width of 220-240 ppm, using a proton-

decoupling sequence.

2D NMR (COSY, HSQC, HMBC): Standard pulse programs are used to acquire correlation

spectra, which are essential for assigning proton and carbon signals and establishing

connectivity within the molecule.

Mass Spectrometry (MS)
Sample Preparation: A dilute solution of the purified compound (typically 1-10 µg/mL) is

prepared in a solvent compatible with electrospray ionization (e.g., methanol or acetonitrile,

often with 0.1% formic acid).

Instrumentation: High-resolution mass spectra are typically obtained using a time-of-flight

(TOF) or Orbitrap mass spectrometer coupled to an electrospray ionization (ESI) source.

Data Acquisition:

The instrument is operated in positive or negative ion mode, depending on the nature of

the analyte.

The mass range is set to cover the expected molecular weight of the compound.

The exact mass is measured to four or five decimal places to allow for the determination of

the elemental composition.

Request for Further Information
To provide a specific and detailed technical guide on the spectroscopic analysis of Levinoid C,

it is imperative to have access to its experimentally determined data. We encourage
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researchers with access to this information, or with knowledge of the correct chemical identifier

for this compound, to provide the relevant details. Upon receipt of the necessary data, a

comprehensive guide tailored to "Levinoid C" can be developed.

To cite this document: BenchChem. [Spectroscopic Analysis of Levinoid C: Data
Unavailable]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364098#spectroscopic-analysis-of-levinoid-c-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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